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Compound of Interest

Compound Name: 8-Methoxymarmesin

Cat. No.: B15595808

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling and disposal of 8-
Methoxymarmesin (also known as 8-Methoxypsoralen, Methoxsalen, or Xanthotoxin), a
compound that requires careful management due to its potential health hazards.

Hazard Identification and Personal Protective
Equipment (PPE)

8-Methoxymarmesin is classified as a hazardous substance. It is harmful if swallowed, causes
severe skin burns and eye damage, and may cause genetic defects and cancer.[1][2]
Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Chemical safety goggles or a face shield are
) required to protect against splashes and dust.[1]
Eye and Face Protection _
[3] Standard safety glasses do not provide

sufficient protection.

Gloves: Chemical-resistant gloves (e.g., nitrile,
latex) must be worn.[4] Always inspect gloves
for tears or punctures before use. Protective
Skin Protection Clothing: A lab coat or chemical-resistant apron
should be worn. For larger quantities or
increased risk of exposure, chemical-resistant

coveralls are recommended.

If working in a poorly ventilated area or if dust

formation is likely, a NIOSH-approved respirator
Respiratory Protection is necessary.[5] For most lab-scale operations in

a certified chemical fume hood, a respirator may

not be required but should be available.

Operational Plan for Safe Handling

A systematic approach to handling 8-Methoxymarmesin is crucial to minimize exposure and
ensure a safe working environment.

Step-by-Step Handling Protocol:
e Preparation:

o Ensure a calibrated and certified chemical fume hood is used for all manipulations of solid
or concentrated solutions of 8-Methoxymarmesin.

o Verify that an eyewash station and safety shower are readily accessible and unobstructed.

o Prepare all necessary equipment and reagents before handling the compound to minimize
time spent in the handling area.
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e Handling:

o

Wear the appropriate PPE as detailed in the table above.

[¢]

When weighing the solid, do so in a fume hood or a ventilated balance enclosure to avoid
inhalation of dust particles.

[¢]

If creating a solution, add the solid to the solvent slowly to prevent splashing.

o

Avoid direct contact with the skin, eyes, and clothing.[2]
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

o Clean the work area, including the balance and fume hood surfaces, to remove any
residual contamination.

o Remove and properly store or dispose of PPE.

Disposal Plan
Proper disposal of 8-Methoxymarmesin and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Disposal Protocol:

o Waste Chemical: Unused or waste 8-Methoxymarmesin should be disposed of as
hazardous chemical waste.[1] Do not dispose of it down the drain.

o Contaminated Materials: All disposable items that have come into contact with 8-
Methoxymarmesin, such as gloves, weighing paper, and pipette tips, must be collected in a
designated hazardous waste container.

o Waste Containers: Ensure that waste containers are clearly labeled with the contents,
including the name "8-Methoxymarmesin" and the appropriate hazard symbols.
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« Institutional Guidelines: Follow all local, state, and federal regulations for hazardous waste

disposal. Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures.

Quantitative Data Summary

Property Value

CAS Number 298-81-7
Molecular Formula C12HsOa4
Molecular Weight 216.19 g/mol

Appearance

White to off-white crystalline powder

Melting Point

143 - 148 °C [ 289.4 - 298.4 °F[1]

Acute Oral Toxicity (LD50)

Rat: 420 mg/kg, Mouse: 423 mg/kg[2]

pH

5.5[1]

Experimental Workflow for Safe Handling and

Disposal

© 2025 BenchChem. All rights reserved.

a4/7 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.spectrumchemical.com/media/sds/M1147_AGHS.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Prepdration

Don Appropriate PPE

Y

Prepare Chemical Fume Hood

Y

Gather Materials

Han;ling

Weigh Compound

Y

Prepare Solution

Y

Conduct Experiment

Cleanup i Disposal

Decontaminate Work Area

Y

Segregate Hazardous Waste

Y

Doff and Dispose of PPE

Y

Wash Hands Thoroughly

l
o

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 8-Methoxymarmesin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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